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Compound of Interest

Compound Name: Ethyl hydrogen glutarate

Cat. No.: B086017

An Objective Comparison of Ethyl and Methyl Hydrogen Glutarate for Researchers

In the realm of organic synthesis and drug development, the selection of appropriate
intermediates is paramount to achieving desired outcomes. Monoesters of dicarboxylic acids,
such as ethyl hydrogen glutarate and methyl hydrogen glutarate, serve as critical building
blocks in the synthesis of a wide array of molecules, including pharmaceuticals, agrochemicals,
and polymers.[1][2] This guide provides a detailed comparative analysis of these two key
compounds, supported by their physicochemical properties, synthesis protocols, and potential
applications.

Physicochemical Properties: A Head-to-Head
Comparison

The fundamental physical and chemical characteristics of a compound dictate its behavior in
reactions and its suitability for specific applications. While both are monoesters of glutaric acid,
the difference in their ester group—ethyl versus methyl—leads to variations in their properties.
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Ethyl Hydrogen Glutarate

Methyl Hydrogen Glutarate

Molecular Formula

C7H1204[3][4]

CeH1004[2][5]

Molecular Weight 160.17 g/mol [3][4][6] 146.14 g/mol [2][5][7]
Clear colorless to pale yellow Clear light yellow liquid[1][9] or
Appearance o ] ]
liquid[4][8] white crystalline powder[1]
] ] 150 - 151 °C (Experimental
Melting Point -30°C|[8]; 7-8°C[6]
value from HMDB)[7][10]
- , 246-247°CJ[8]; 150°C at 15 150-151°C at 10 mmHg[1][2]
Boiling Point
Torr[6] [5]
) 1.20 g/cm3[8]; 1.1242 g/cm?3 at
Density 1.169 g/mL at 25°C[2][5]

13.5°C[6]

Refractive Index (n20/D)

1.445[6]

1.438[2][5]

Solubility

Soluble in ethanol and ether;

slightly soluble in water[8]

Slightly soluble in water,

chloroform, and methanol[2][9]

CAS Number

1070-62-8[3][6][8]

1501-27-5[1][2][5]

Synthesis and Experimental Protocols

The primary methods for synthesizing these monoesters involve either the partial hydrolysis of

the corresponding diester or the direct reaction of glutaric anhydride with the appropriate

alcohol. The choice of method often depends on the availability of starting materials and the

desired scale of the reaction.

Experimental Protocol 1: Synthesis of Methyl Hydrogen

Glutarate

This protocol is based on the selective hydrolysis of a diester, a common and effective method

for producing the monoester.

Objective: To synthesize methyl hydrogen glutarate by partial hydrolysis of dimethyl glutarate.

Materials:

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-hydrogen-glutarate
https://cymitquimica.com/products/02-L03941/1070-62-8/ethyl-hydrogen-glutarate-97/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm?N=United%20States
https://www.jk-sci.com/products/a01181506
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-hydrogen-glutarate
https://cymitquimica.com/products/02-L03941/1070-62-8/ethyl-hydrogen-glutarate-97/
https://www.echemi.com/produce/pr2502273805-ethyl-hydrogen-glutarate.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm?N=United%20States
https://www.jk-sci.com/products/a01181506
https://pubchem.ncbi.nlm.nih.gov/compound/73917
https://cymitquimica.com/products/02-L03941/1070-62-8/ethyl-hydrogen-glutarate-97/
https://www.chembk.com/en/chem/Ethyl%20hydrogen%20glutarate
https://www.lookchem.com/casno1501-27-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm
https://www.lookchem.com/casno1501-27-5.html
https://www.chembk.com/en/chem/Ethyl%20hydrogen%20glutarate
https://www.echemi.com/produce/pr2502273805-ethyl-hydrogen-glutarate.html
https://pubchem.ncbi.nlm.nih.gov/compound/73917
https://www.hmdb.ca/metabolites/HMDB00858
https://www.chembk.com/en/chem/Ethyl%20hydrogen%20glutarate
https://www.echemi.com/produce/pr2502273805-ethyl-hydrogen-glutarate.html
https://www.lookchem.com/casno1501-27-5.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm?N=United%20States
https://www.jk-sci.com/products/a01181506
https://www.chembk.com/en/chem/Ethyl%20hydrogen%20glutarate
https://www.echemi.com/produce/pr2502273805-ethyl-hydrogen-glutarate.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm?N=United%20States
https://www.jk-sci.com/products/a01181506
https://www.echemi.com/produce/pr2502273805-ethyl-hydrogen-glutarate.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm?N=United%20States
https://www.jk-sci.com/products/a01181506
https://www.chembk.com/en/chem/Ethyl%20hydrogen%20glutarate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm?N=United%20States
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-hydrogen-glutarate
https://www.echemi.com/produce/pr2502273805-ethyl-hydrogen-glutarate.html
https://www.chembk.com/en/chem/Ethyl%20hydrogen%20glutarate
https://www.lookchem.com/casno1501-27-5.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4163132.htm?N=United%20States
https://www.jk-sci.com/products/a01181506
https://www.benchchem.com/product/b086017?utm_src=pdf-body
https://www.benchchem.com/product/b086017?utm_src=pdf-body
https://www.benchchem.com/product/b086017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Dimethyl glutarate

e Potassium hydroxide (KOH)

o Methanol (MeOH)

o Diethyl ether (Et20)

o Water (H20)

e Concentrated Hydrochloric Acid (HCI)

e Anhydrous magnesium sulfate (MgSOa)
» Saturated brine solution

Procedure:

e A solution of potassium hydroxide (e.g., 5.87 g, 104.65 mmol) in methanol (150 mL) is
prepared.[9]

o Dimethyl glutarate (e.g., 13.15 g, 90 mmol) is added to the KOH solution.[9]

e The reaction mixture is stirred at room temperature for approximately 4 hours.[9]

o Upon reaction completion, the methanol is removed under reduced pressure.[9]

e The residue is partitioned between diethyl ether (100 mL) and water (200 mL).[9]

e The aqueous layer is separated and acidified to a pH of 3 using concentrated HCI.[9]

o The acidified aqueous layer is then extracted three times with diethyl ether (100 mL
portions).[9]

e The combined organic extracts are washed with saturated brine solution and dried over
anhydrous magnesium sulfate.[9]

e The solvent is evaporated under reduced pressure to yield the crude product.[9]
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+ The final product can be purified by silica gel column chromatography to obtain pure methyl
hydrogen glutarate as a colorless oil.[9]

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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